Cas no 238754-67-1 (3-Fluoro-4-(trifluoromethyl)phenylacetic acid)

• Product Name: 3-Fluoro-4-(trifluoromethyl)phenylacetic acid
• CAS No: 238754-67-1
• MF: C₉H₆F₄O₂
• MW: 222.136356830597
• MDL: MFCD00236303
• CID: 92524
• PubChem ID: 2737591
• Update Time: 2025-04-18

3-Fluoro-4-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(trifluoromethyl)phenylacetic acid
• 2-[3-fluoro-4-(trifluoromethyl)phenyl]acetic acid
• CS-W013123
• 238754-67-1
• EN300-1137736
• 2-(3-fluoro-4-(trifluoromethyl)phenyl)acetic acid
• PS-7832
• 3-Fluoro-4-(trifluoromethyl)phenylaceticacid
• SCHEMBL287631
• [3-Fluoro-4-(trifluoromethyl)phenyl]acetic acid, AldrichCPR
• SY111031
• A21818
• Benzeneacetic acid, 3-fluoro-4-(trifluoromethyl)-
• AC-4195
• (3-Fluoro-4-trifluoromethyl-phenyl)-acetic acid
• AKOS005258571
• FT-0644087
• MFCD00236303
• DTXSID50372163
• J-512478
• DB-046280
• 3-fluoro-4-(trifluoromethyl) phenylaceticacid
• [3-fluoro-4-(trifluoromethyl)phenyl]acetic acid

• MDL： MFCD00236303
• Inchi： 1S/C9H6F4O2/c10-7-3-5(4-8(14)15)1-2-6(7)9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： ZFOWDXKJQNNLMW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 222.03000
• Monoisotopic Mass: 222.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.436±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 88-90°C
• Boiling Point: 266.6±35.0 ºC (760 Torr),
• Flash Point: 115.1±25.9 ºC,
• Refractive Index: 1.459
• Solubility: Very slightly soluble (0.29 g/l) (25 º C),
• PSA: 37.30000
• LogP: 2.47160
• Solubility: Not determined

3-Fluoro-4-(trifluoromethyl)phenylacetic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters